Cas no 2044903-12-8 (3-(2-chloropyridin-3-yl)propan-1-ol)

• Product Name: 3-(2-chloropyridin-3-yl)propan-1-ol
• CAS No: 2044903-12-8
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD30476160
• CID: 5239182
• PubChem ID: 125424704
• Update Time: 2026-03-08

3-(2-chloropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanol, 2-chloro-
• 3-(2-chloropyridin-3-yl)propan-1-ol

• MDL： MFCD30476160
• Inchi： 1S/C8H10ClNO/c9-8-7(4-2-6-11)3-1-5-10-8/h1,3,5,11H,2,4,6H2
• InChI Key： JCOOCSQBENUWFS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1CCCO

Additional information on 3-(2-chloropyridin-3-yl)propan-1-ol

Recent Advances in the Study of 3-(2-Chloropyridin-3-yl)propan-1-ol (CAS: 2044903-12-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-(2-chloropyridin-3-yl)propan-1-ol (CAS: 2044903-12-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications. The findings discussed herein are derived from peer-reviewed literature and industry reports published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the role of 3-(2-chloropyridin-3-yl)propan-1-ol as a critical building block in the development of novel agrochemicals and pharmaceuticals. For instance, researchers have utilized this compound in the synthesis of pyridine-based derivatives, which exhibit promising insecticidal and fungicidal activities. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of 3-(2-chloropyridin-3-yl)propan-1-ol could effectively target the nervous systems of pests, offering a potential alternative to conventional pesticides with reduced environmental impact.

In the pharmaceutical domain, 3-(2-chloropyridin-3-yl)propan-1-ol has been employed as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases and other enzymes implicated in cancer and inflammatory diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters described the optimization of synthetic routes to produce this compound with high yield and purity, enabling its scalable application in drug discovery programs. The study also explored the compound's reactivity under various conditions, providing valuable insights for medicinal chemists.

Beyond its synthetic utility, 3-(2-chloropyridin-3-yl)propan-1-ol has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound may modulate specific signaling pathways, although further research is needed to elucidate its mechanism of action. Collaborative efforts between academic and industrial researchers are currently underway to explore its potential as a lead compound for the development of new therapeutics, particularly in the areas of oncology and immunology.

In conclusion, 3-(2-chloropyridin-3-yl)propan-1-ol (CAS: 2044903-12-8) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from agrochemical development to drug discovery, underscoring its importance in the field. Future research should focus on expanding the scope of its derivatives and further investigating its biological activities to unlock its full potential. This briefing serves as a timely update for researchers and industry professionals seeking to leverage this compound in their work.